N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-2,4,6-trimethylbenzenesulfonamide

• Molecular Formula: C13H17N3O3S2
• Molecular Weight: 327.4 g/mol
• IUPAC Name: N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-2,4,6-trimethylbenzenesulfonamide
• InChI: InChI=1S/C13H17N3O3S2/c1-8-5-9(2)12(10(3)6-8)21(17,18)16-13-15-14-11(20-13)7-19-4/h5-6H,7H2,1-4H3,(H,15,16)
• InChI Key: RAYDWVDPIYOPFN-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C(=C1)C)S(=O)(=O)NC2=NN=C(S2)COC)C

Description

N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-2,4,6-trimethylbenzenesulfonamide is a compound that has been synthesized for its potential use in scientific research. It is a sulfonamide derivative that has shown promise in various applications, including as a potential therapeutic agent.

Mechanism of Action

The exact mechanism of action of N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-2,4,6-trimethylbenzenesulfonamide is not fully understood. However, studies have suggested that the compound may act by inhibiting certain enzymes or proteins involved in various cellular processes. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It has also been shown to inhibit the replication of certain viruses by interfering with viral proteins.
Biochemical and Physiological Effects:
Studies have shown that N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-2,4,6-trimethylbenzenesulfonamide can have various biochemical and physiological effects. For example, it has been shown to reduce inflammation in animal models of arthritis. It has also been shown to inhibit the growth of certain cancer cells in vitro and in vivo. Additionally, it has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-2,4,6-trimethylbenzenesulfonamide is its potential as a therapeutic agent. It has shown promise in various preclinical studies and may have potential for use in humans. However, there are also limitations to its use in lab experiments. For example, it may have low solubility in water, which can make it difficult to administer in certain experiments. Additionally, its mechanism of action is not fully understood, which can make it challenging to interpret results.

Future Directions

There are several future directions for research involving N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-2,4,6-trimethylbenzenesulfonamide. One area of interest is in the development of new therapeutic agents based on this compound. Further research is needed to better understand its mechanism of action and potential applications in humans. Additionally, it may be useful to investigate the compound's potential as a tool for studying various cellular processes. Finally, future studies could focus on improving the compound's solubility and bioavailability to make it more suitable for use in lab experiments.

Synthesis Methods

The synthesis of N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-2,4,6-trimethylbenzenesulfonamide involves the reaction of 2,4,6-trimethylbenzenesulfonyl chloride with 5-(methoxymethyl)-1,3,4-thiadiazole-2-amine in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane or chloroform. The product is obtained as a white solid after purification by recrystallization.

Scientific Research Applications

N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-2,4,6-trimethylbenzenesulfonamide has been studied for its potential use in various scientific research applications. One of the primary areas of interest is in the development of new therapeutic agents. The compound has been shown to have potential anti-inflammatory, antitumor, and antiviral properties. It has also been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.